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Compound of Interest

Compound Name: Ethyl-d5 Crotonate
CAS No.: 35845-34-2
Cat. No.: B592405
Get Quote
. J

Executive Summary & Compound Identity

Ethyl-d5 Crotonate is the isotopically labeled analog of ethyl crotonate, primarily utilized as an
internal standard in gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography (LC-MS) workflows. Its primary application lies in the quantification of crotonic
acid derivatives and metabolic tracking in drug development.

This guide defines the solubility landscape of Ethyl-d5 Crotonate, grounded in the Isotopic
Similarity Principle, which posits that the solubility profile of a deuterated isotopolog (

) is statistically identical to its proteo-analog (

) for the purposes of solvent selection and extraction, despite minor variations in molar volume
and density.

Physicochemical Profile
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Ethyl Crotonate Ethyl-d5 Crotonate
Property
(Unlabeled) (Labeled)
Varies by vendor (e.g.,
CAS Number 623-70-1
1219803-XX-X)
Formula
Molecular Weight 114.14 g/mol ~119.17 g/mol
Boiling Point 142-143 °C ~141-143 °C (Predicted)
) ~0.96 g/mL (Estimated due to
Density 0.918 g/mL o
D-substitution)
LogP 1.7 (Lipophilic) ~1.7
Flash Point 2 °C (Highly Flammable) 2°C

Solubility Landscape

Ethyl-d5 Crotonate is an ester with a moderate lipophilic profile. It exhibits high solubility in
organic solvents of varying polarity but demonstrates poor miscibility with aqueous media.[1]

Primary Solubilizers (Recommended)

These solvents are ideal for preparing stock solutions (
) or performing liquid-liquid extractions (LLE).
e Chlorinated Solvents:Chloroform (

), Dichloromethane (DCM).

o Mechanism: Excellent dipole-dipole interactions with the ester carbonyl.
o Use Case: NMR spectroscopy (using
) and high-concentration stock storage.

o Alcohols:Methanol, Ethanol.
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o Mechanism: Hydrogen bonding capability with the ester oxygen.

o Use Case: LC-MS mobile phase compatibility.

e Aprotic Polar Solvents:DMSO, Acetonitrile, Ethyl Acetate.
o Mechanism: Dipole interactions without protic exchange risks.

o Use Case: General screening and biological assays.

Poor Solvents (Avoid)

o Water: Solubility is low (~9.25 g/L for the unlabeled form).

o Risk:[2][3] Phase separation occurs rapidly. In agueous buffers, hydrolysis to crotonic acid
and ethanol-d5 may occur over time, compromising the standard's integrity.

Solubility Decision Tree

The following logic flow guides solvent selection based on the analytical technique.
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Select Application

Technique?
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I
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(Hydrolysis Risk)

Click to download full resolution via product page
Figure 1: Solvent selection logic based on downstream analytical application.
Experimental Protocols
Protocol: Preparation of Stable Stock Solution (1
mg/mL)

Obijective: Create a primary standard of Ethyl-d5 Crotonate while minimizing volatility losses
and isotopic exchange.

Materials:
+ Ethyl-d5 Crotonate (Neat liquid).

¢ Solvent: Methanol (LC-MS Grade) or Dichloromethane (HPLC Grade).
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e Class A Volumetric Flask (10 mL).
e Gas-tight Syringe (Hamilton type).
Methodology:

o Tare & Weigh: Place a 10 mL volumetric flask containing ~5 mL of solvent on an analytical
balance. Tare the balance.

e Addition: Using a gas-tight syringe, introduce exactly 10.9 pyL (assuming

) of Ethyl-d5 Crotonate directly into the solvent.

o Scientific Rationale: Direct addition into solvent minimizes evaporation loss compared to
weighing the neat liquid into an empty flask.

o Gravimetric Confirmation: Record the exact weight (

). Calculate the true concentration:

¢ Dilution: Dilute to volume with the chosen solvent. Invert 10x to mix.

o Storage: Transfer to amber glass vials with PTFE-lined caps. Store at -20°C.

Protocol: Solubility Verification (Visual)

If using a non-standard solvent, validate solubility before committing valuable isotope material.

Aliquot 100 pL of solvent into a glass insert.

Add 1 pL of Ethyl-d5 Crotonate.

Vortex for 10 seconds.

Pass Criteria: Solution is clear, single-phase, and free of schlieren lines (density gradients).

Fail Criteria: Turbidity, phase separation, or oil droplets at the bottom.
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Stability & Handling Risks[8][9]
Isotopic Exchange
While the ethyl-d5 group (

) is chemically robust, the ester linkage is susceptible to hydrolysis.

e Risk: Exposure to acidic or basic agueous media will cleave the ester, yielding Crotonic acid
and Ethanol-d5.

» Mitigation: Maintain stock solutions in anhydrous organic solvents. Avoid storing in protic
buffers for

hours.

Volatility

Ethyl crotonate has a high vapor pressure.

e Impact: Concentration of stock solutions will increase over time if caps are not tight, leading
to quantitation errors.

o Control: Use single-use aliquots for calibration curves to avoid repeated opening of the
master stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

